Cas no 2229639-16-9 (1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine)

• Product Name: 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine
• CAS No: 2229639-16-9
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6359489
• PubChem ID: 165686474
• Update Time: 2025-05-19

1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine
• EN300-1810187
• 1-[(2,3-dihydro-1-benzofuran-5-yl)methyl]cyclopentan-1-amine
• 2229639-16-9

• Inchi： 1S/C14H19NO/c15-14(6-1-2-7-14)10-11-3-4-13-12(9-11)5-8-16-13/h3-4,9H,1-2,5-8,10,15H2
• InChI Key： BQKUUIAWQBMAHC-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC1(CCCC1)N

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine

Comprehensive Overview of 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine (CAS No. 2229639-16-9)

The compound 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine (CAS No. 2229639-16-9) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its molecular framework combines a dihydrobenzofuran moiety with a cyclopentylamine group, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given the prevalence of similar structures in drugs addressing neurological disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting conditions like anxiety, depression, and neurodegenerative diseases. The benzofuran scaffold, present in this compound, is known for its bioactivity and has been explored in the development of serotonin receptor modulators. This aligns with current trends in precision medicine, where compounds like 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine are scrutinized for their selectivity and efficacy.

The synthesis of CAS No. 2229639-16-9 involves multi-step organic reactions, often starting from commercially available 5-bromo-2,3-dihydrobenzofuran. Key steps include Grignard reactions, reductive amination, and cyclization, which are well-documented in peer-reviewed journals. Its physicochemical properties, such as solubility and logP, suggest moderate bioavailability, a critical factor in drug development. These characteristics make it a subject of interest in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From a commercial perspective, 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine is primarily supplied by specialty chemical manufacturers catering to pharmaceutical R&D. Its pricing and availability are influenced by the complexity of synthesis and the scale of production. Researchers frequently inquire about analogs and derivatives of this compound, reflecting the broader search for structure-activity relationships (SAR) in drug discovery.

Environmental and regulatory considerations are also pivotal. While CAS No. 2229639-16-9 is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s stability under various conditions (e.g., pH, temperature) is a common query among chemists, emphasizing the need for detailed technical data sheets (TDS).

In conclusion, 1-(2,3-dihydro-1-benzofuran-5-yl)methylcyclopentan-1-amine represents a compelling case study in modern drug discovery. Its structural features, combined with growing interest in CNS-targeted therapies, position it as a valuable tool for researchers. Future studies may explore its patent landscape or clinical potential, further solidifying its role in advancing bioactive molecules.